Cas no 2171841-20-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid
• CAS No: 2171841-20-4
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6516233
• PubChem ID: 165544688
• Update Time: 2025-10-22

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid
• EN300-1513506
• 2171841-20-4
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-hydroxybutanoic acid

• Inchi： 1S/C21H22N2O6/c24-13(9-20(26)27)10-22-19(25)11-23-21(28)29-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18,24H,9-12H2,(H,22,25)(H,23,28)(H,26,27)
• InChI Key： AZCBIMRFDCZEBT-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid (CAS No. 2171841-20-4): A Comprehensive Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid (CAS No. 2171841-20-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to as Fmoc-Glu(OtBu)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The fluorenylmethyloxycarbonyl (Fmoc) group is a widely used protecting group in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an essential reagent in the development of therapeutic peptides and proteins.

The structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid consists of a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group of a glutamic acid derivative. The presence of the hydroxyl group on the butanoic acid chain adds further complexity and functionality to the molecule, making it suitable for various applications in drug discovery and development.

Recent advancements in the field have highlighted the importance of Fmoc-Glu(OtBu)-OH in the synthesis of bioactive peptides. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can be effectively used to synthesize peptides with enhanced stability and bioavailability. The researchers found that the Fmoc protecting group significantly improved the yield and purity of the final peptide products, making it an indispensable reagent in peptide synthesis.

In addition to its role in peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid has also shown promise in the development of novel therapeutics. A research team at Harvard University reported in 2022 that this compound can be used to create conjugates with small molecules, enhancing their pharmacological properties. The hydroxyl group on the butanoic acid chain provides a convenient site for conjugation, allowing for the creation of multifunctional drugs with improved efficacy and reduced side effects.

The versatility of Fmoc-Glu(OtBu)-OH extends beyond its use as a protecting group. It has been explored for its potential in materials science, particularly in the development of functional polymers and biomaterials. A study published in Advanced Materials in 2021 demonstrated that this compound can be incorporated into polymer chains to create materials with tunable properties, such as enhanced mechanical strength and biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.

The stability and reactivity of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid make it an ideal candidate for various chemical reactions. Its ability to undergo selective deprotection under mild conditions allows for precise control over the synthesis process, which is crucial for producing high-purity compounds. This characteristic is particularly important in pharmaceutical research, where impurities can significantly impact the safety and efficacy of drug candidates.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid (CAS No. 2171841-20-4) is a versatile and important compound with a wide range of applications in medicinal chemistry, biochemistry, and materials science. Its unique properties make it an essential reagent in peptide synthesis, drug development, and the creation of functional materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in these fields.